![molecular formula C23H25N3O3 B2848614 4-Phenyl-1-(6-((tetrahydrofuran-2-yl)methoxy)nicotinoyl)piperidine-4-carbonitrile CAS No. 2034360-52-4](/img/structure/B2848614.png)
4-Phenyl-1-(6-((tetrahydrofuran-2-yl)methoxy)nicotinoyl)piperidine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Phenyl-1-(6-((tetrahydrofuran-2-yl)methoxy)nicotinoyl)piperidine-4-carbonitrile” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals . The compound also includes a phenyl group, a tetrahydrofuran group, and a nitrile group.
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions . These reactions can lead to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular formula of this compound is C23H25N3O3, and its molecular weight is 391.471. It contains a piperidine ring, a common structure in many pharmaceuticals . The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms .Scientific Research Applications
- The pyrrolidine ring in this compound is a versatile scaffold widely used by medicinal chemists. Its sp³-hybridization allows efficient exploration of pharmacophore space, contributing to stereochemistry and three-dimensional coverage. Researchers have synthesized bioactive molecules based on this scaffold, exploring derivatives such as pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. These compounds show promising target selectivity and potential for drug development .
- Derivatives containing the 4-phenyl-1,2,3,6-tetrahydropyridine fragment have been investigated for their in vitro antitubercular activity. Researchers prepared compounds derived from pyridine and indole, evaluating their efficacy against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). These studies highlight the potential of this scaffold in combating tuberculosis .
- The presence of the 4-phenyl-1,2,3,6-tetrahydropyridine fragment enhances the inhibitory potential of benzamide analogs against PARP-1. This enzyme plays a crucial role in DNA repair and has implications in cancer therapy. The compound’s structural features contribute to its binding affinity and potential therapeutic applications .
- The stereogenicity of carbons in the pyrrolidine ring influences the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins. Understanding these interactions is essential for optimizing drug design .
Medicinal Chemistry and Drug Discovery
Antitubercular Activity
Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibition
Enantioselective Protein Binding
properties
IUPAC Name |
1-[6-(oxolan-2-ylmethoxy)pyridine-3-carbonyl]-4-phenylpiperidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3/c24-17-23(19-5-2-1-3-6-19)10-12-26(13-11-23)22(27)18-8-9-21(25-15-18)29-16-20-7-4-14-28-20/h1-3,5-6,8-9,15,20H,4,7,10-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQOYYVOJYPYGHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2=NC=C(C=C2)C(=O)N3CCC(CC3)(C#N)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.